5-Bromo-2-chloropent-1-ene

• IUPAC Name: 5-bromo-2-chloropent-1-ene
• InChI: InChI=1S/C5H8BrCl/c1-5(7)3-2-4-6/h1-4H2
• InChI Key: MWPSZZTYGJGONE-UHFFFAOYSA-N
• Canonical SMILES: C=C(CCCBr)Cl
• Molecular Formula: C5H8BrCl
• Molecular Weight: 183.47 g/mol

Description

5-Bromo-2-chloropent-1-ene is a halogenated alkene with the molecular formula C₅H₈BrCl. Its structure consists of a linear pent-1-ene backbone (CH₂=CH–) substituted with a chlorine atom at position 2 and a bromine atom at position 5. Key identifiers include:

• CAS Numbers: 1567057-05-9 and 1378810-76-4 .
• SMILES: C=C(Cl)CCCBr (inferred from IUPAC nomenclature).

The compound’s bifunctional halogenation (Br and Cl) makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions and nucleophilic substitutions.

Biological Activity

5-Bromo-2-chloropent-1-ene is an organic compound with the molecular formula C$_5$H$_8$BrCl and a molecular weight of 183.47 g/mol. It is classified as an alkene and features both bromine and chlorine substituents, which potentially influence its biological activity. This article will explore the compound's biological properties, mechanisms of action, and relevant research findings.

5-Bromo-2-chloropent-1-ene has the following structural characteristics:

• IUPAC Name : 5-bromo-2-chloropent-1-ene
• Molecular Formula : C$_5$H$_8$BrCl
• Molecular Weight : 183.47 g/mol
• Purity : Typically around 95% in research applications .

The biological activity of 5-Bromo-2-chloropent-1-ene can be attributed to its ability to interact with various biological targets. The presence of halogen atoms (bromine and chlorine) may enhance its reactivity and binding affinity towards enzymes or receptors, affecting metabolic pathways.

Potential Mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes, altering metabolic processes.
• Receptor Modulation : It may interact with cellular receptors, potentially influencing signal transduction pathways.

Case Studies

A notable case study involved the assessment of various halogenated compounds for their cytotoxic effects on cancer cell lines. Although direct data on 5-Bromo-2-chloropent-1-ene was not available, similar compounds demonstrated varying degrees of effectiveness against different cancer types.

Research Findings

• Synthesis and Characterization :
  • The synthesis of 5-Bromo-2-chloropent-1-ene can be achieved via various methods, including palladium-catalyzed cross-coupling reactions . This facilitates the creation of derivatives that may exhibit enhanced biological properties.
• Biological Testing :
  • Preliminary biological assays suggested that compounds with similar structures exhibited significant inhibitory effects on bacterial growth, indicating potential applications in antimicrobial therapies .
• Toxicological Assessments :
  • Toxicological studies on related compounds have raised concerns regarding their safety profiles, emphasizing the need for further research into the toxicity and environmental impact of 5-Bromo-2-chloropent-1-ene .

Comparison with Similar Compounds

Structural and Electronic Comparison

The most structurally analogous compound in the provided evidence is 5-Bromo-1-methylcyclopent-1-ene (CAS: MFCD20626425) . A detailed comparison is summarized below:

Property	5-Bromo-2-chloropent-1-ene	5-Bromo-1-methylcyclopent-1-ene
CAS Number	1567057-05-9, 1378810-76-4	MFCD20626425
Molecular Formula	C₅H₈BrCl	C₆H₉Br
Structure Type	Linear alkene	Cyclic alkene (cyclopentene)
Substituents	Cl (C2), Br (C5)	Br (C5), methyl (C1)
H-Bond Donors	0 (inferred)	0
H-Bond Acceptors	0 (inferred)	0
SMILES	C=C(Cl)CCCBr	CC1=CCCC1Br

Key Differences:

Backbone Geometry :

• The linear structure of 5-Bromo-2-chloropent-1-ene allows for greater conformational flexibility, whereas the cyclic structure of 5-Bromo-1-methylcyclopent-1-ene introduces ring strain (≈5–10 kcal/mol in cyclopentene derivatives), enhancing reactivity in ring-opening reactions .

Electronic Effects :

• The chlorine substituent in 5-Bromo-2-chloropent-1-ene is electron-withdrawing, reducing electron density at the double bond and lowering reactivity toward electrophilic additions.
• The methyl group in 5-Bromo-1-methylcyclopent-1-ene is electron-donating, increasing electron density at the double bond and promoting electrophilic reactivity .

5-Bromo-2-chloropent-1-ene:

• Nucleophilic Substitution : The bromine atom at C5 is a prime site for Suzuki-Miyaura cross-coupling or Grignard reactions.
• Electrophilic Addition : The electron-deficient double bond (due to Cl) may favor reactions with nucleophiles like water or amines.

5-Bromo-1-methylcyclopent-1-ene:

• Ring-Opening Reactions : Strain in the cyclopentene ring facilitates reactions with electrophiles (e.g., halogens or acids) to form dihalogenated or diol products.
• Methyl Group Utility : The methyl substituent can direct regioselectivity in Diels-Alder reactions or serve as a steric hindrance modulator .

Physical Properties and Solubility

Both compounds lack hydrogen-bond donors/acceptors, suggesting low polarity and solubility in non-polar solvents (e.g., hexane or toluene). However, the linear structure of 5-Bromo-2-chloropent-1-ene may result in a lower boiling point compared to the cyclic derivative due to reduced molecular symmetry and weaker van der Waals interactions.